4-[2-(1-naphthyloxy)ethyl]morpholine
Description
4-[2-(1-Naphthyloxy)ethyl]morpholine is a morpholine derivative characterized by a naphthalene ring linked via an ethyloxy chain to the morpholine moiety. This structure confers distinct physicochemical properties, including moderate lipophilicity (cLog P = 4.2), which enhances membrane permeability and bioavailability . The compound has been investigated in medicinal chemistry for its role in modulating biological activity, particularly as a structural component in inhibitors of TNF-α production and in antitumor agents . Its synthesis typically involves nucleophilic substitution reactions, as exemplified by methodologies used to prepare analogous morpholine derivatives (e.g., chlorinated intermediates) .
Properties
IUPAC Name |
4-(2-naphthalen-1-yloxyethyl)morpholine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2/c1-2-6-15-14(4-1)5-3-7-16(15)19-13-10-17-8-11-18-12-9-17/h1-7H,8-13H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGGDCOHLQXIUIA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCOC2=CC=CC3=CC=CC=C32 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations:
Inhibitory Potency (TNF-α Production)
- 4-[2-(1-Naphthyloxy)ethyl]morpholine : Demonstrated higher inhibitory potency in analogs (e.g., compound 1a vs. 1h ) due to optimal lipophilicity and aromatic stacking interactions .
- Phenyl Analogs : Lower cLog P (3.2) correlated with reduced activity, highlighting the naphthyl group’s role in target engagement .
Antitumor Activity
- A structurally related arotinoid (4-[2-(p-substituted-propenylphenoxy)ethyl]morpholine) exhibited potent tumor regression in rats with minimal bone toxicity compared to retinoids, suggesting morpholine derivatives’ favorable safety profiles .
- Comparison with Retinoids: At 0.35 mmol/kg/day, the morpholine-based arotinoid reduced tumor burden to 10–30% of initial values, whereas all-trans-retinoic acid caused severe toxicity at lower doses (0.08 mmol/kg/day) .
Toxicity and Metabolic Stability
- Naphthyl vs. Phenyl Analogs: No direct toxicity data for 4-[2-(1-naphthyloxy)ethyl]morpholine, but related compounds show reduced bone toxicity compared to retinoids, likely due to morpholine’s metabolic stability .
- Nitro Derivatives: The nitro group may increase oxidative stress risks but improve metabolic resistance, as seen in analogs like 4-[2-(4-nitrophenoxy)ethyl]morpholine .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
